Cas no 1816982-65-6 (Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester)

Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester, is a specialized reagent used in organic synthesis and bioconjugation. Its bicyclo[6.1.0]nonynyl (BCN) moiety enables strain-promoted azide-alkyne cycloaddition (SPAAC), facilitating efficient, catalyst-free ligation with azides. The 2,5-dioxopyrrolidinyl ester group enhances reactivity toward primary amines, making it valuable for protein and peptide modification. This compound is particularly useful in bioorthogonal chemistry, where its stability and selective reactivity under mild conditions are advantageous. Its dual functionality allows for versatile applications in labeling, crosslinking, and functionalizing biomolecules without disrupting native biological processes. The product is suited for research in chemical biology and materials science.
Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester structure
1816982-65-6 structure
Product Name:Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester
CAS No:1816982-65-6
MF:C15H17NO5
MW:291.3
CID:5520337
PubChem ID:91757765
Update Time:2026-03-10

Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester
    • Bicyclo[6.1.0]non-4-yn-9-ylmethyl (2,5-dioxopyrrolidin-1-yl) carbonate
    • BP-22699
    • BCN-Osu
    • 9-bicyclo[6.1.0]non-4-ynylmethyl (2,5-dioxopyrrolidin-1-yl) carbonate
    • 1516551-46-4
    • {bicyclo[6.1.0]non-4-yn-9-yl}methyl 2,5-dioxopyrrolidin-1-yl carbonate
    • EX-A3734
    • AT22094
    • [rel-(1R,8S,9r)-9-bicyclo[6.1.0]non-4-ynyl]methyl (2,5-dioxopyrrolidin-1-yl) carbonate
    • BP-27963
    • 1816982-65-6
    • SCHEMBL16418506
    • (1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyl N-succinimidyl carbonate (BCN-NHS)
    • BCN-succinimidyl ester
    • SY247826
    • EN300-19198245
    • BHC82779
    • (1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyl N-succinimidyl carbonate
    • MFCD19705416
    • endo-BCN-NHS ester
    • 1352642-02-4
    • SCHEMBL17047312
    • Inchi: 1S/C15H17NO5/c17-13-7-8-14(18)16(13)21-15(19)20-9-12-10-5-3-1-2-4-6-11(10)12/h10-12H,3-9H2
    • InChI Key: SKTDJYHCSCYLQU-UHFFFAOYSA-N
    • SMILES: C(ON1C(=O)CCC1=O)(=O)OCC1C2C1CCC#CCC2

Computed Properties

  • Exact Mass: 291.11067264g/mol
  • Monoisotopic Mass: 291.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 412.8±28.0 °C(Predicted)

Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester Pricemore >>

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Additional information on Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester

Exploring the Unique Properties and Applications of Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 1816982-65-6)

In the ever-evolving field of organic chemistry, Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 1816982-65-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This bicyclic compound, characterized by its pyrrolidinyl ester moiety and carbonate linkage, has garnered attention in both academic research and industrial applications. Its molecular architecture, which includes a strained bicyclo[6.1.0]non-4-yne system, offers intriguing reactivity patterns that are valuable for synthetic chemists.

The chemical properties of Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester make it a versatile intermediate in organic synthesis. Its ester functionality and cyclic alkynyl group enable it to participate in a variety of reactions, including click chemistry and cross-coupling reactions. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to construct complex molecules. The compound's ability to serve as a protecting group or reactive handle further enhances its utility in multi-step synthetic sequences.

One of the most compelling aspects of Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester is its potential in drug discovery and medicinal chemistry. The bicyclo[6.1.0]nonane scaffold is a privileged structure in pharmaceutical design, often associated with improved bioavailability and target selectivity. Recent studies have explored its incorporation into proteolysis-targeting chimeras (PROTACs) and other small-molecule therapeutics, addressing pressing medical challenges such as cancer and neurodegenerative diseases. This aligns with the growing demand for novel therapeutic agents in the healthcare sector.

Beyond pharmaceuticals, Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester has found applications in material science. Its strained ring system and functional groups make it a valuable building block for polymeric materials and advanced coatings. Researchers are investigating its use in self-healing materials and stimuli-responsive systems, which are critical for developing next-generation technologies in electronics and energy storage. The compound's compatibility with polymerization techniques further expands its potential in creating tailored materials with specific properties.

The synthesis and handling of Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester require careful consideration of its reactivity and stability. While the compound is not classified as hazardous under standard regulations, its alkynyl group and ester linkage necessitate proper storage conditions to prevent degradation. This has led to increased interest in stabilization strategies and derivatization methods, which are frequently searched topics in chemical databases and research forums.

In the context of market trends, Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester is gaining traction as a high-value intermediate. The growing demand for specialty chemicals in pharmaceutical and material science applications has driven its commercial availability. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS No. 1816982-65-6 serves as a critical identifier for procurement and regulatory compliance.

Looking ahead, the future of Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester appears promising. As synthetic methodologies advance and new applications emerge, this compound is poised to play a pivotal role in chemical innovation. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further underscores its potential. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full capabilities.

In summary, Carbonic acid, bicyclo[6.1.0]non-4-yn-9-ylmethyl 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 1816982-65-6) represents a fascinating intersection of structural complexity and practical utility. Its applications span drug discovery, material science, and beyond, making it a compound of enduring relevance. As the scientific community continues to explore its possibilities, this molecule is likely to remain a topic of interest in both academic and industrial settings.

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